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Compound of Interest

Compound Name: Digeranyl Bisphosphonate

Cat. No.: B15614535 Get Quote

An In-Depth Technical Guide to Digeranyl Bisphosphonate (DGBP)

Abstract
Digeranyl Bisphosphonate (DGBP) is a potent and specific inhibitor of geranylgeranyl

pyrophosphate synthase (GGPPS), a key enzyme in the isoprenoid biosynthesis pathway. By

selectively blocking the production of geranylgeranyl pyrophosphate (GGPP), DGBP prevents

the post-translational prenylation of small GTPases such as Rac1, thereby modulating critical

cellular processes including cytoskeletal organization, cell signaling, and inflammatory

responses. This guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental applications of DGBP, tailored for researchers and

professionals in drug development.

Chemical and Physical Properties
Digeranyl Bisphosphonate is an isoprenoid-containing bisphosphonate. Unlike nitrogenous

bisphosphonates that primarily target farnesyl pyrophosphate synthase (FPPS), DGBP is

designed for specific inhibition of GGPPS.[1][2][3] Key quantitative data for DGBP are

summarized below.
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Property Value (Free Acid) Value (Tetrasodium Salt)

CAS Number 878190-51-3[4][5] 878143-03-4[2][3][6]

Molecular Formula C₂₁H₃₈O₆P₂[1] C₂₁H₃₄Na₄O₆P₂[2][3][6]

Molecular Weight 448.5 g/mol [1] ~536.4 g/mol [2][7]

IC₅₀ (vs. GGPPS) ~200 nM[1] Not Applicable

Mechanism of Action
DGBP exerts its biological effects by targeting a critical step in the mevalonate (or isoprenoid

biosynthesis) pathway.[6][8]

Enzyme Inhibition: DGBP is a potent inhibitor of geranylgeranyl pyrophosphate synthase

(GGPPS).[2][3][7] This enzyme catalyzes the synthesis of the 20-carbon isoprenoid GGPP

from the 15-carbon farnesyl pyrophosphate (FPP) and isopentenyl pyrophosphate (IPP).[9]

Depletion of GGPP: By inhibiting GGPPS, DGBP leads to a significant depletion of the

intracellular pool of GGPP.[1][2] This action is specific, as DGBP does not substantially

inhibit FPPS, the enzyme responsible for producing FPP.[1][2][3]

Inhibition of Protein Prenylation: GGPP is essential for a post-translational modification

called geranylgeranylation, where the geranylgeranyl moiety is attached to the C-terminus of

specific proteins, notably small GTPases of the Rho superfamily (e.g., Rac1, RhoA).[10] This

lipid modification is critical for anchoring these proteins to cell membranes, a prerequisite for

their biological activity.

Disruption of Downstream Signaling: By preventing the geranylgeranylation of proteins like

Rac1, DGBP effectively inhibits their signaling functions.[7] Non-prenylated Rac1 cannot

localize to the membrane or participate in downstream signaling cascades that regulate the

actin cytoskeleton, cell migration, and the production of reactive oxygen species (ROS).[7]

[11][12]

Signaling Pathway Inhibition by DGBP
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The following diagram illustrates the position of GGPPS in the isoprenoid pathway and the

inhibitory action of DGBP.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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